Cesium tantalum oxide (CsTaO3)
Description
Cesium tantalum oxide (CsTaO3) is a compound used in various industrial and scientific research . It is also known as Cesium tantalum trioxide .
Synthesis Analysis
Biocompatible Ta2O5 nanoparticles were synthesized by a solvothermal method avoiding toxic reagents . The influence of pH and ultrasonication duration on the stability of Ta2O5 sols was analyzed .Molecular Structure Analysis
The molecular structure of tantalum oxide consists of a centrosymmetric unit of formula Ta8(μ3-O)2(μ-O)8(μ-OEt)6(OEt)14 . All of the tantalum atoms display distorted octahedral configurations .Chemical Reactions Analysis
The reaction of cationic tantalum clusters (Tan+, n = 13–40) with molecular oxygen is studied under multi-collision conditions and at different temperatures . Consecutive reaction proceeds in several steps upon subsequent attachment of O2 .Physical And Chemical Properties Analysis
Tantalum is a transition metal that is less reactive than the typical metals but more reactive than the less typical metals . It is extremely resistant to corrosion by most organic and inorganic acids, with the exception of hydrofluoric acid . This is due to a dense adherent film of tantalum oxide . Cesium is a monovalent typical metal, with electronic structure 2, 8, 18, 18, 8, 1 . When it loses its outermost electron, it will have the electronic structure of inert gases .Safety And Hazards
Avoid dust formation. Avoid breathing mist, gas or vapours. Avoid contacting with skin and eye. Use personal protective equipment. Wear chemical impermeable gloves. Ensure adequate ventilation. Remove all sources of ignition. Evacuate personnel to safe areas. Keep people away from and upwind of spill/leak .
Future Directions
To enhance the photocatalytic activity, CsTaO3 as a potential photocatalyst and LiTaO3 as a well-known photocatalyst are subjected to severe plastic strain using the high-pressure torsion (HPT) method . Both superstrained tantalates exhibit optical bandgap narrowing and ∼2.5 times enhancement of photocatalytic hydrogen production .
properties
IUPAC Name |
cesium;oxygen(2-);tantalum(5+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Cs.3O.Ta/q+1;3*-2;+5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSMXWYNDWJGOLU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-2].[O-2].[O-2].[Cs+].[Ta+5] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
CsTaO3, CsO3Ta |
Source
|
| Record name | caesium metatantalate | |
| Source | Wikipedia | |
| URL | https://en.wikipedia.org/wiki/Dictionary_of_chemical_formulas | |
| Description | Chemical information link to Wikipedia. | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50923871 |
Source
|
| Record name | Caesium tantalum(5+) oxide (1/1/3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50923871 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
361.852 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cesium tantalum oxide (CsTaO3) | |
CAS RN |
12158-56-4 |
Source
|
| Record name | Cesium tantalum oxide (CsTaO3) | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0012158564 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Cesium tantalum oxide (CsTaO3) | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Caesium tantalum(5+) oxide (1/1/3) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50923871 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Cesium tantalum trioxide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.062 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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